Sulfacarzole
Overview
Description
Sulfacarzole is a sulfonamide antibiotic that is used to treat bacterial infections. It is a synthetic compound that was first synthesized in 1940. It is a white crystalline powder that is soluble in water and has a molecular weight of 264.3 g/mol. Sulfacarzole is an important antibiotic that has been widely used in the medical field due to its effectiveness against a wide range of bacterial infections.
Scientific Research Applications
Environmental Impacts and Treatment
Ozonation as a Degradation Method : Sulfamethoxazole, a sulfonamide like Sulfacarzole, has been shown to be efficiently degraded through ozonation. This process significantly improves biodegradability and is effective in removing contaminants from the environment, although it can slightly increase acute toxicity initially (Dantas et al., 2008).
Photoelectrocatalytic Degradation : The photoelectrocatalytic degradation of sulfamethoxazole on a TiO2–exfoliated graphite electrode demonstrates a potential method for remediating water contaminated by pharmaceuticals like Sulfacarzole. This process results in nearly complete drug degradation and a significant reduction in chemical oxygen demand (Peleyeju et al., 2017).
Biodegradation in Environmental Systems
- Microbial Degradation in the Environment : Sulfamethoxazole, a sulfonamide antibiotic, has been widely studied for its microbial degradation pathways in environmental systems. Understanding these pathways can inform the treatment and reduction of similar contaminants like Sulfacarzole in natural water systems (Wang & Wang, 2018).
Pharmacological and Biochemical Studies
Sulfonamide Inhibitors and Therapeutic Applications : Sulfonamide compounds, including Sulfacarzole, have been studied extensively for their use as synthetic bacteriostatic antibiotics. These compounds find applications in treating various bacterial infections and are studied for their potential in therapies against diseases like cancer, glaucoma, and others (Gulcin & Taslimi, 2018).
Antioxidant Activity of Azo-Sulfa Compounds : Research into azo-sulfa compounds, derived from sulfa drugs like Sulfacarzole, has shown that these compounds possess significant antioxidant activities. Such activities are crucial for developing new therapeutic agents (Muhammad-Ali et al., 2019).
Innovative Applications
- Synthesis of Biologically Active Compounds : The creation of novel 2-amino-5-arylazothiazole disperse dyes incorporating the sulfa drug nucleus demonstrates the potential for developing biologically active compounds with diverse applications, including antimicrobial activities (Gaffer et al., 2016).
properties
IUPAC Name |
2-[(4-aminophenyl)sulfonylamino]-1,3-thiazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O4S2/c11-6-1-3-7(4-2-6)19(16,17)13-10-12-5-8(18-10)9(14)15/h1-5H,11H2,(H,12,13)(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVWBGXXTQBAIOZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N)S(=O)(=O)NC2=NC=C(S2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30972084 |
Source
|
| Record name | 2-[(4-Aminobenzene-1-sulfonyl)amino]-1,3-thiazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30972084 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
299.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Sulfacarzole | |
CAS RN |
5664-51-7 |
Source
|
| Record name | Sulfacarzole | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=41840 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Sulfacarzole | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=35248 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-[(4-Aminobenzene-1-sulfonyl)amino]-1,3-thiazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30972084 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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